Cas no 1804275-84-0 (2-(Hydroxymethyl)-5-nitrophenylpropanoic acid)

• Product Name: 2-(Hydroxymethyl)-5-nitrophenylpropanoic acid
• CAS No: 1804275-84-0
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 4938271
• Update Time: 2025-05-24

2-(Hydroxymethyl)-5-nitrophenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Hydroxymethyl)-5-nitrophenylpropanoic acid

• Inchi： 1S/C10H11NO5/c1-6(10(13)14)9-4-8(11(15)16)3-2-7(9)5-12/h2-4,6,12H,5H2,1H3,(H,13,14)
• InChI Key： NHLFFHOFVMPIFN-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1C(C(=O)O)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.06372245 g/mol
• Monoisotopic Mass: 225.06372245 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 225.20
• XLogP3: 0.9
• Topological Polar Surface Area: 103

Additional information on 2-(Hydroxymethyl)-5-nitrophenylpropanoic acid

Professional Introduction to 2-(Hydroxymethyl)-5-nitrophenylpropanoic Acid (CAS No. 1804275-84-0)

2-(Hydroxymethyl)-5-nitrophenylpropanoic acid, with the CAS number 1804275-84-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its nitro and hydroxymethyl functional groups, exhibits a unique set of chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The nitro group, in particular, contributes to its reactivity and potential utility in drug development, while the hydroxymethyl side chain offers opportunities for further functionalization.

The synthesis and application of 2-(Hydroxymethyl)-5-nitrophenylpropanoic acid have been explored in several cutting-edge research studies. Recent advancements in medicinal chemistry have highlighted its role as a precursor in the development of novel therapeutic agents. For instance, researchers have utilized this compound to create derivatives with enhanced pharmacological properties, including improved solubility and bioavailability. These derivatives are being investigated for their potential in treating a range of diseases, from inflammatory disorders to metabolic conditions.

In the realm of drug discovery, the nitro group in 2-(Hydroxymethyl)-5-nitrophenylpropanoic acid serves as a versatile handle for further chemical modifications. Nitro compounds are well-known for their ability to undergo reduction to form amines, which are crucial building blocks in many drugs. This transformation has been leveraged to develop new molecules with targeted therapeutic effects. Additionally, the hydroxymethyl group provides a site for etherification or esterification, enabling the creation of more complex structures with tailored biological activities.

One of the most compelling aspects of 2-(Hydroxymethyl)-5-nitrophenylpropanoic acid is its potential as a scaffold for designing small-molecule inhibitors. In particular, its nitrophenyl core has been shown to interact with various biological targets, making it a promising candidate for developing antiviral and anticancer agents. Recent studies have demonstrated that derivatives of this compound can modulate enzyme activity and interfere with pathogenic processes, offering new avenues for therapeutic intervention.

The chemical properties of 2-(Hydroxymethyl)-5-nitrophenylpropanoic acid also make it an interesting subject for studying molecular interactions. Its ability to form hydrogen bonds due to the hydroxymethyl group allows it to interact with both polar and nonpolar regions of biological molecules. This characteristic has been exploited in computational modeling to predict how this compound might bind to specific proteins or enzymes, providing insights into its potential mechanisms of action.

In conclusion, 2-(Hydroxymethyl)-5-nitrophenylpropanoic acid (CAS No. 1804275-84-0) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable tool for synthesizing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.